![molecular formula C17H25N3O2 B6499103 N'-(2-ethylphenyl)-N-[(1-methylpiperidin-4-yl)methyl]ethanediamide CAS No. 953224-29-8](/img/structure/B6499103.png)
N'-(2-ethylphenyl)-N-[(1-methylpiperidin-4-yl)methyl]ethanediamide
Description
N-(2-ethylphenyl)-N-[(1-methylpiperidin-4-yl)methyl]ethanediamide, also known as NEP-MME, is an organophosphorus compound that is used in a variety of scientific research applications. This compound has a wide range of biochemical and physiological effects, and has been used in studies of drug metabolism, immune response, and neuronal activity.
Scientific Research Applications
Suzuki–Miyaura Coupling Reactions
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). The broad application of SM coupling arises from its exceptionally mild and functional group-tolerant reaction conditions. The oroganoboron reagents, including our compound of interest, play a crucial role in this process. These reagents are relatively stable, readily prepared, and environmentally benign. Their rapid transmetalation with palladium(II) complexes facilitates the formation of new C–C bonds .
Anti-Tubercular Activity
Our compound contains an imidazole moiety. Imidazole derivatives have attracted attention due to their diverse biological activities. Patel et al. synthesized similar imidazole-containing compounds and evaluated their anti-tubercular activity against Mycobacterium tuberculosis. Investigating the potential of our compound in this context could be valuable .
Plant Hormone Analogues
Indole derivatives, including our compound, have been studied for their plant hormone-like properties. For instance, indole-3-acetic acid (IAA) is a natural plant hormone produced from tryptophan degradation. Derivatives of indole exhibit various biological effects, including growth regulation, root development, and stress responses in plants. Our compound’s structural similarity to IAA suggests potential applications in plant science .
properties
IUPAC Name |
N'-(2-ethylphenyl)-N-[(1-methylpiperidin-4-yl)methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2/c1-3-14-6-4-5-7-15(14)19-17(22)16(21)18-12-13-8-10-20(2)11-9-13/h4-7,13H,3,8-12H2,1-2H3,(H,18,21)(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGZNIHNEJPBGJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C(=O)NCC2CCN(CC2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-ethylphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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